Cas no 70842-26-1 (THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE)

• Product Name: THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE
• CAS No: 70842-26-1
• MF: C₆H₅NO₃S₂
• MW: 203.238798856735
• CID: 3538378
• PubChem ID: 13869332
• Update Time: 2025-11-02

THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE Chemical and Physical Properties

Names and Identifiers

• THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE
• 5-methyl-thieno[3,2-d]isothiazole-3(2H)-one-1, 1-dioxide
• LKDBZFCQBQTOMF-UHFFFAOYSA-N
• 5-methyl-thieno[3,2-d]isothiazole-3(2H)-one-1,1-dioxide
• SCHEMBL11048756
• 5-methyl-thieno[3,2-d]isothiazole-3-(2H)-one-1,1-dioxide
• EN300-6748876
• 5-methyl-2H,3H-1lambda6-thieno[3,2-d][1,2]thiazole-1,1,3-trione
• 5-methyl-1,1-dioxothieno[3,2-d][1,2]thiazol-3-one
• Z3559506383
• 70842-26-1

• Inchi： 1S/C6H5NO3S2/c1-3-2-4-5(8)7-12(9,10)6(4)11-3/h2H,1H3,(H,7,8)
• InChI Key： LKDBZFCQBQTOMF-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=C(C)S2)C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 202.97108537Da
• Monoisotopic Mass: 202.97108537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazoles

Additional information on THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE

Comprehensive Overview of THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE (CAS No. 70842-26-1)

THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE (CAS No. 70842-26-1) is a heterocyclic compound with a unique molecular structure, combining a thiophene ring fused with an isothiazolone core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. Its sulfone functional group (1,1-DIOXIDE) enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in thieno-isothiazolone derivatives for their antimicrobial and anti-inflammatory applications. Researchers are exploring its role in developing novel small-molecule inhibitors targeting enzymes like kinases, which are critical in cancer therapy. The 5-METHYL substitution further modulates its electronic properties, influencing binding affinity in drug design. This aligns with the current trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

From an industrial perspective, CAS No. 70842-26-1 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves cyclization reactions of thiophene precursors, followed by oxidation to introduce the sulfone moiety. Environmental concerns have also driven interest in greener synthetic routes, such as catalytic oxidation methods, reducing hazardous byproducts—a topic frequently searched in sustainable chemistry circles.

In analytical chemistry, THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE derivatives are analyzed via HPLC and mass spectrometry to ensure purity, a common query among quality control professionals. The compound’s UV absorption characteristics make it suitable for photostability studies, relevant to pharmaceutical formulation development. These aspects are crucial for compliance with regulatory standards like ICH guidelines.

Emerging applications include its use in organic electronics, where its conjugated system contributes to charge transport properties. This intersects with the booming field of flexible electronics and OLED materials, frequently searched by material scientists. Patents filed in recent years emphasize modifications of the thieno-isothiazolone scaffold to enhance luminescence efficiency.

Safety profiles of 70842-26-1 are documented in SDS databases, with emphasis on proper handling under ventilated conditions. While not classified as hazardous under standard regulations, its biodegradability and ecotoxicity data remain areas of active research, reflecting the broader demand for eco-friendly chemicals in industry.

In summary, THIENO[3,2-D]ISOTHIAZOL-3(2H)-ONE, 5-METHYL-, 1,1-DIOXIDE represents a versatile chemical entity bridging multiple disciplines. Its relevance to drug discovery, green synthesis, and advanced materials ensures continued scientific and commercial interest, addressing key challenges in modern chemistry.